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Compound of Interest

Compound Name: 3-Chloro-5-(4-fluorophenyl)aniline

Cat. No.: B8060219 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals engaged in drug development and chemical synthesis. It provides a detailed

summary of the chemical identifiers for a specific substituted aniline, 3-Chloro-5-(4-
fluorophenyl)aniline, and closely related isomers. Understanding the precise nomenclature

and corresponding identifiers is critical for accurate sourcing, synthesis, and regulatory

compliance in the development of novel therapeutics and functional materials.

While a direct CAS number for 3-Chloro-5-(4-fluorophenyl)aniline was not readily available in

public databases, this guide presents the identifiers for structurally similar and commercially

available compounds. This information is crucial for researchers who may be working with

related scaffolds or require alternative starting materials.

Chemical Identifier Summary
The following table summarizes the key identifiers for prominent isomers and related

compounds. This structured presentation allows for rapid comparison and verification of

chemical entities.
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Identifier
3-Chloro-4-
fluoroaniline

3-Chloro-5-
fluoroaniline

4-(3-Chloro-5-
fluorophenyl)anilin
e

CAS Number 367-21-5[1][2] 4863-91-6[3][4] 1345471-96-6[5]

IUPAC Name
3-chloro-4-

fluoroaniline[2]

3-Chloro-5-

fluorobenzenamine

4-(3-Chloro-5-

fluorophenyl)aniline

Chemical Formula C₆H₅ClFN[2] C₆H₅ClFN[3] C₁₂H₉ClFN

Molecular Weight 145.56 g/mol [1][2] 145.56 g/mol [3] 221.66 g/mol [5]

PubChem CID 9708[2] 2734838[3] Not Available

Canonical SMILES
C1=CC(=C(C=C1N)Cl

)F[2]

C1=CC(=C(C=C1F)N)

Cl
Not Available

Experimental Considerations
Detailed experimental protocols for the synthesis and handling of these compounds are often

proprietary or published in peer-reviewed literature. Researchers should consult scientific

databases and supplier documentation for specific methodologies. For instance, the synthesis

of 3-chloro-4-fluoroaniline can be achieved through the hydrogenation of 3-chloro-4-

fluoronitrobenzene.

Logical Relationships in Chemical Identification
The accurate identification of a chemical compound is paramount for scientific reproducibility

and safety. The relationship between different identifiers is hierarchical and interconnected.
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Chemical Compound

Primary Identifiers

Structural Representations

IUPAC Name
(Systematic)

CAS Number
(Unique Registry Number)

is assigned a

SMILES
(String Notation)

can be converted to

Common Name
(Trivial)

is assigned a

PubChem CID
(Database ID)

is linked to

InChI
(International Chemical Identifier)

can be converted to
can be converted to
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Caption: Interconnectivity of chemical identifiers and representations.

Experimental Workflow for Compound Verification
A typical workflow for verifying the identity and purity of a chemical sample involves multiple

analytical techniques.

Chemical Sample

NMR Spectroscopy
(Structure Elucidation)

Mass Spectrometry
(Molecular Weight)

HPLC/GC
(Purity Assessment)

FTIR Spectroscopy
(Functional Groups)

Data Analysis & Comparison
to Reference Spectra

Compound Identity & Purity Confirmed
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Caption: Standard workflow for analytical compound verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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